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Compound of Interest

Compound Name: Enolicam

Cat. No.: B1505830

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and solubility characteristics of Enolicam, a class of non-steroidal anti-inflammatory
drugs (NSAIDs) more commonly known as oxicams. This document is intended for
researchers, scientists, and professionals involved in drug development and formulation.
Oxicams are characterized by their enolic acid moiety, which is crucial to their therapeutic
effect. This guide will delve into the quantitative aspects of these properties, detail the
experimental methodologies for their determination, and visualize the relevant biological
pathways.

Physicochemical Properties of Representative
Oxicams

The physicochemical properties of oxicams, such as their acidity (pKa) and lipophilicity (log P),
are critical determinants of their pharmacokinetic and pharmacodynamic behavior.[1] These
properties influence their absorption, distribution, metabolism, and excretion (ADME) profile.[1]
The oxicam class includes several well-known drugs such as Piroxicam, Tenoxicam, and
Lornoxicam. The key physicochemical data for these compounds are summarized in the table
below.
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Property Piroxicam Tenoxicam Lornoxicam
3E)-4-hydroxy-3-
4-hydroxy-2-methyl-N- (3E)-4-hy y
4-hydroxy-2-methyl-N- o [hydroxy(pyridin-2-
. (pyridin-2-yl)-2H- _ _
(pyridin-2-yl)-2H-1,2- ] ylamino)methylidene]-
T thieno[2,3-€][2] i
IUPAC Name benzothiazine-3- 2-methyl-2,3-dihydro-

carboxamide 1,1-

[3]thiazine-3-

carboxamide 1,1-

4H-thieno[2,3-€][2]

dioxide o [3]thiazin-4-one 1,1-
dioxide o
dioxide
Chemical Formula Ci15H13N304S C13H11N304S2 C13H10CIN304S2
Molecular Weight 331.35 g/mol 337.4 g/mol 371.8 g/mol
. . 225-230 °C
Melting Point 198-200 °C 209-211 °C
(decomposes)
K ~5.1 (enolic hydroxyl), = ~4.6 (enolic hydroxyl),  ~4.7 (enolic hydroxyl),
pKa

~1.8 (pyridyl nitrogen)

~1.1 (pyridyl nitrogen)

~1.1 (pyridyl nitrogen)

log P (Octanol/Water)

1.8

1.6

2.2

Solubility Profile of Representative Oxicams

The solubility of oxicams is a critical factor for their formulation and bioavailability. Generally,

oxicams are weakly acidic and exhibit poor aqueous solubility.[3][4] Their solubility is pH-

dependent, and they are more soluble in alkaline solutions.[3][4] The use of co-solvents can

significantly enhance their solubility.[5]
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Solvent Piroxicam Tenoxicam Lornoxicam

_ , Practically insoluble _
Water Practically insoluble Very slightly soluble
(14.1 mg/L)[3][4]

Ethanol Very slightly soluble Very slightly soluble[3]  Very slightly soluble
Methanol Slightly soluble Less than 1 mg/mL[5] Slightly soluble
Acetone Slightly soluble 2 mg/mL[5] Slightly soluble
Methylene Chloride Sparingly soluble Sparingly soluble[3] Sparingly soluble
Aqueous Acid Soluble Soluble[3] Soluble

Aqueous Alkali Soluble Soluble[3] Soluble

Experimental Protocols

The accurate determination of physicochemical properties is fundamental to drug development.
Below are detailed methodologies for key experiments.

The shake-flask method is a standard technique for determining the equilibrium solubility of a
compound.[6][7]

e Preparation: An excess amount of the oxicam powder is added to a known volume of the
desired solvent (e.g., water, ethanol, buffer solution) in a sealed container.

o Equilibration: The container is agitated in a constant temperature water bath (e.g., 37 £ 0.5
°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.[7]

» Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the
undissolved solid from the saturated solution.

» Quantification: An aliquot of the clear supernatant is carefully removed, filtered (using a filter
that does not adsorb the drug), and diluted as necessary. The concentration of the dissolved
oxicam is then determined using a suitable analytical method, such as High-Performance
Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.[7][8]

o Calculation: The solubility is expressed in units such as mg/mL or mol/L.
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Preparation

Add excess oxicam
to solvent

Equilibration

Agitate at constant
temperature (24-48h)

Phase Separation

Centrifuge or let stand

Saturated solution
separated from solid

Quantification

Filter supernatant

l

Analyze concentration
(HPLC/UV-Vis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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